Cas no 1091627-77-8 (Boc-NH-PEG6-amine)

Boc-NH-PEG6-amine is a polyethylene glycol (PEG)-based amine reagent featuring a Boc (tert-butoxycarbonyl) protecting group and a six-unit PEG spacer. The Boc group provides selective protection for the amine functionality, enabling controlled deprotection under mild acidic conditions for further conjugation. The PEG6 spacer enhances solubility, reduces aggregation, and improves biocompatibility in applications such as bioconjugation, peptide synthesis, and drug delivery. Its well-defined structure ensures consistent performance in linker design and spacer arm extension. This reagent is particularly valuable in pharmaceutical research, where its hydrophilic PEG chain facilitates improved pharmacokinetic properties while maintaining stability during synthetic processes.
Boc-NH-PEG6-amine structure
Boc-NH-PEG6-amine structure
Product Name:Boc-NH-PEG6-amine
CAS No:1091627-77-8
MF:C19H40N2O8
MW:424.52950668335
MDL:MFCD16619391
CID:69779
PubChem ID:53401069
Update Time:2025-10-28

Boc-NH-PEG6-amine Chemical and Physical Properties

Names and Identifiers

    • 22-Amino-5,8,11,14,17,20-hexaoxa-2-azadocosanoic acid 1,1-dimethylethyl ester
    • BocNH-PEG6-CH2CH2NH2
    • O-(2-AMinoethyl)-O'-[2-(Boc-aMino)ethyl]pentaethylene Glycol
    • O-(2-Aminoethyl)-O’-[2-(Boc-amino)ethyl]pentaethylene Glycol
    • t-boc-N-amido-PEG6-amine
    • tert-butyl N-[2-[2-[2-[2-[2-[2-(2-aminoethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
    • BocNH-PEG<SUB>6<
    • Boc-NH-PEG6-CH2CH2NH2
    • SUB>
    • SUB>CH<SUB>2<
    • SUB>-CH<SUB>2<
    • SUB>NH<SUB>2<
    • t-butyl 20-amino-3,6,9,12,15,18-hexaoxaicosylcarbamate
    • Boc-NH-PEG6-NH2
    • HYSRAUNKYCBBFY-UHFFFAOYSA-N
    • BocNH-PEG6-NH2
    • Boc-N-amido-PEG6-Amine
    • Boc-amino-PEG-amine (n=6)
    • BIPG1814
    • SY231330
    • 627A778
    • tert-Butyl
    • O-(2-Aminoethyl)-O inverted exclamation mark -[2-(Boc-amino)ethyl]pentae
    • Boc-NH-PEG6-amine
    • HY-140231
    • BS-14403
    • MFCD16619391
    • 1322626-75-4
    • Discontinued see: F405751
    • tert-Butyl (20-amino-3,6,9,12,15,18-hexaoxaicosan-1-yl)carbamate
    • tert-butyl (20-amino-3,6,9,12,15,18-hexaoxaicosyl)carbamate
    • O-(2-Aminoethyl)-O inverted exclamation mark -[2-(Boc-amino)ethyl]pentaethylene Glycol
    • 1091627-77-8
    • BP-22603
    • t-BocNH-PEG6-CH2CH2NH2
    • FT-0661796
    • SCHEMBL22939675
    • NHBoc-PEG6-amine
    • C70739
    • CS-0115431
    • AKOS027446297
    • DTXSID00694781
    • TERT-BUTYL N-(20-AMINO-3,6,9,12,15,18-HEXAOXAICOSAN-1-YL)CARBAMATE
    • DB-096872
    • 22-Amino-5,8,11,14,17,20-hexaoxa-2-azadocosanoic Acid 1,1-Dimethylethyl Ester; Boc-amino-PEG-amine (n=6); Boc-NH-PEG6-CH2CH2NH2; O-(2-Aminoethyl)-O'-[2-(Boc-amino)ethyl]pentaethylene Glycol
    • MDL: MFCD16619391
    • Inchi: 1S/C19H40N2O8/c1-19(2,3)29-18(22)21-5-7-24-9-11-26-13-15-28-17-16-27-14-12-25-10-8-23-6-4-20/h4-17,20H2,1-3H3,(H,21,22)
    • InChI Key: HYSRAUNKYCBBFY-UHFFFAOYSA-N
    • SMILES: O(C(NCCOCCOCCOCCOCCOCCOCCN)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 424.27800
  • Monoisotopic Mass: 424.27846624g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 22
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 120
  • XLogP3: -0.9

Experimental Properties

  • PSA: 123.22000
  • LogP: 1.47410

Boc-NH-PEG6-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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